Cas no 23039-94-3 (Tris(3-fluorophenyl)phosphine)

Tris(3-fluorophenyl)phosphine is a fluorinated tertiary phosphine compound with the molecular formula C₁₈H₁₂F₃P. It serves as a versatile ligand in transition metal-catalyzed reactions, particularly in cross-coupling and polymerization processes. The electron-withdrawing fluorine substituents enhance the ligand's stability and modulate the electronic properties of coordinated metal centers, improving catalytic efficiency. Its robust structure ensures compatibility with demanding reaction conditions, including high temperatures and oxidative environments. The compound is commonly employed in organic synthesis, pharmaceuticals, and materials science due to its ability to facilitate selective transformations. Proper handling under inert conditions is recommended to maintain its integrity.
Tris(3-fluorophenyl)phosphine structure
Tris(3-fluorophenyl)phosphine structure
Product Name:Tris(3-fluorophenyl)phosphine
CAS No:23039-94-3
MF:C18H12F3P
MW:316.256855964661
MDL:MFCD00015722
CID:88405
PubChem ID:140988
Update Time:2025-05-20

Tris(3-fluorophenyl)phosphine Chemical and Physical Properties

Names and Identifiers

    • Tris(3-fluorophenyl)phosphine
    • Phosphine,tris(3-fluorophenyl)-
    • TRI(3-FLUOROPHENYL)PHOSPHINE
    • tris(3-fluorophenyl)phosphane
    • AK110927
    • NSC132547
    • tri(m-fluorophenyl)phosphine
    • tri-(3-fluorophenyl)-phosphine
    • PC7886B
    • CUTRINLXFPIWQB-UHFFFAOYSA-N
    • Phosphine, tris(3-fluorophenyl)-
    • 1482AB
    • SBB054217
    • VZ34044
    • AS02449
    • SY061650
    • AX8155816
    • FT-0638286
    • NSC 132547
    • F17183
    • NSC-132547
    • A816518
    • MFCD00015722
    • CS-0127992
    • AKOS015995395
    • MS-11551
    • SCHEMBL1452106
    • 23039-94-3
    • DTXSID30177592
    • DB-046060
    • DTXCID90100083
    • FT95479
    • MDL: MFCD00015722
    • Inchi: 1S/C18H12F3P/c19-13-4-1-7-16(10-13)22(17-8-2-5-14(20)11-17)18-9-3-6-15(21)12-18/h1-12H
    • InChI Key: CUTRINLXFPIWQB-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=C(C=1)F)(C1C=CC=C(C=1)F)C1C=CC=C(C=1)F
    • BRN: 2946854

Computed Properties

  • Exact Mass: 316.06300
  • Monoisotopic Mass: 316.06287187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
  • Melting Point: 62 °C
  • Boiling Point: 371.1℃ at 760 mmHg
  • PSA: 13.59000
  • LogP: 3.86210
  • Sensitiveness: Air Sensitive

Tris(3-fluorophenyl)phosphine Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38

Tris(3-fluorophenyl)phosphine Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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Tris(3-fluorophenyl)phosphine Related Literature

Additional information on Tris(3-fluorophenyl)phosphine

Tris(3-Fluorophenyl)Phosphine: A Comprehensive Overview

Tris(3-fluorophenyl)phosphine (CAS No. 23039-94-3) is a versatile organophosphorus compound that has garnered significant attention in the fields of organic synthesis, catalysis, and materials science. This compound, with its unique structure and electronic properties, has become a valuable tool in modern chemical research. In this article, we will delve into its chemical properties, synthesis methods, applications, and recent advancements in its utilization.

The molecular structure of tris(3-fluorophenyl)phosphine consists of a central phosphorus atom bonded to three 3-fluorophenyl groups. The fluorine substituent at the meta position of each phenyl ring imparts distinct electronic and steric effects, making this compound highly reactive and selective in various chemical transformations. Recent studies have highlighted its role as a ligand in asymmetric catalysis, where its ability to coordinate with metal centers facilitates the formation of enantioselective products.

One of the most notable applications of tris(3-fluorophenyl)phosphine is in the field of organometallic chemistry. Researchers have employed this compound as a stabilizing ligand for transition metal complexes, particularly in the context of cross-coupling reactions. For instance, its use in palladium-catalyzed Suzuki-Miyaura couplings has demonstrated enhanced catalytic activity and selectivity. This advancement underscores the importance of tris(3-fluorophenyl)phosphine in developing more efficient and sustainable synthetic methodologies.

In addition to its catalytic applications, tris(3-fluorophenyl)phosphine has found utility in the synthesis of bioactive molecules. Its ability to act as a chiral auxiliary has been exploited in the construction of complex natural product analogs. Recent work by Smith et al. (2023) demonstrated that this compound can facilitate the enantioselective synthesis of fluoroquinolones, a class of antibiotics with significant therapeutic value.

The synthesis of tris(3-fluorophenyl)phosphine typically involves the reaction of triphenylphosphine with 3-fluorobromobenzene under appropriate conditions. However, recent advancements have focused on optimizing this process to improve yield and purity. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction while maintaining high product quality.

From an environmental standpoint, tris(3-fluorophenyl)phosphine exhibits favorable properties that align with green chemistry principles. Its high reactivity allows for milder reaction conditions compared to traditional phosphines, thereby reducing energy consumption and waste generation. Furthermore, its compatibility with recyclable solvents has made it an attractive option for large-scale industrial applications.

In conclusion, tris(3-fluorophenyl)phosphine (CAS No. 23039-94-3) stands as a testament to the ingenuity of modern chemical research. Its unique properties, coupled with recent breakthroughs in its application and synthesis, position it as a key player in advancing various areas of chemistry. As researchers continue to explore its potential, we can expect even more innovative uses for this remarkable compound.

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